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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline HCI

Cat. No.: B1357400

Disclaimer: This document provides a comprehensive overview of the available toxicological
information for 4-Methoxy-3,5-dimethylaniline HCI. Due to a scarcity of studies on this
specific compound, this guide also draws upon data from structurally similar substituted
anilines to infer potential hazards. All information derived from analogue compounds is clearly
indicated. This guide is intended for researchers, scientists, and drug development
professionals and should not be used for clinical or diagnostic purposes.

Executive Summary

4-Methoxy-3,5-dimethylaniline hydrochloride is a substituted aromatic amine. While specific
toxicological data for this compound is limited, the broader class of anilines is known for
potential health hazards, including methemoglobinemia, genotoxicity, and carcinogenicity. This
guide summarizes the available data for 4-Methoxy-3,5-dimethylaniline HCI and provides a
predictive toxicological profile based on analogue data and the well-established toxicological
principles of aromatic amines.

Chemical and Physical Properties
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Property Value Source

) 4-Methoxy-3,5-dimethylaniline
Chemical Name

hydrochloride
CAS Number 158400-44-3 [1][2]
Molecular Formula CoH14CINO [11[2]
Molecular Weight 187.67 g/mol
Appearance Solid
Melting Point Not available
Boiling Point Not available
Solubility Not available

Toxicological Data
Acute Toxicity

No specific LD50 data for 4-Methoxy-3,5-dimethylaniline HCI were found in the public
domain. However, hazard statements from safety data sheets suggest that the compound is
harmful if swallowed, in contact with skin, or if inhaled. A key toxicological effect of many
anilines is the induction of methemoglobinemia, which can lead to cyanosis.

Ecotoxicity

Limited ecotoxicity data is available from a Safety Data Sheet.

Test Organism  Endpoint Value Exposure Time Guideline
Danio rerio N

] LC50 143.3 mg/L 96 hours Not specified
(zebra fish)
Daphnia magna OECD Test

EC50 20 mg/L 48 hours o
(Water flea) Guideline 202
Genotoxicity
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Specific genotoxicity studies for 4-Methoxy-3,5-dimethylaniline HCI are not publicly available.
However, information on the closely related compound, 3,5-dimethylaniline (3,5-DMA), and the
general class of aromatic amines, provides insights into its potential genotoxic profile.

Aromatic amines are known to be activated by metabolic enzymes, such as cytochrome P450s,
to form reactive intermediates that can bind to DNA and cause mutations. The primary
mechanism involves N-hydroxylation to form N-hydroxylamines, which can then be further
activated to highly reactive nitrenium ions.

Test System Compound Result Remarks

Mentioned in an SDS
4-Methoxy-3,5- ) ) o
Hamster ovary cells ] N Data not available without quantitative
dimethylaniline HCI
results or protocol.

. Positive for DNA
In vivo comet assay

) 3,5-DMA damage in bone
(mice)
marrow
In vivo micronucleus )
3,5-DMA Negative

test (mice)

o Test System: Male ddY mice.
o Administration: Intragastric gavage.
e Dose: 200 mg/kg body weight.

o Sample Collection: Bone marrow, kidney, liver, and lung tissues were collected at 3 and 24
hours post-administration.

* Methodology: Tissues were processed to isolate single cells, which were then embedded in
agarose on microscope slides. The cells were lysed, and the DNA was subjected to
electrophoresis. DNA damage was quantified by measuring the migration of DNA from the
nucleus, creating a "comet" shape. The extent of DNA damage is proportional to the length
and intensity of the comet tail.
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Carcinogenicity

4-Methoxy-3,5-dimethylaniline HCI is suspected of causing cancer (H351). However, no
specific carcinogenicity bioassays for this compound were identified. The carcinogenic potential
of many substituted anilines is well-documented, with the urinary bladder and spleen being
common target organs in rodent studies. The mechanism is linked to their genotoxic properties
and the metabolic activation in target tissues.

Metabolism and Toxicokinetics

The metabolic pathways of 4-Methoxy-3,5-dimethylaniline HCI have not been specifically
elucidated. However, based on the metabolism of other substituted anilines, it is anticipated to
undergo the following transformations:

e Phase | Metabolism: Primarily N-hydroxylation mediated by cytochrome P450 enzymes (e.g.,
CYP1A2) to form the N-hydroxylamine metabolite. Other potential Phase | reactions include
O-demethylation of the methoxy group and ring hydroxylation.

e Phase Il Metabolism: The N-hydroxylamine can be further conjugated with acetyl or sulfate
groups, leading to the formation of more stable or, in some cases, more reactive
intermediates. The parent amine can also undergo N-acetylation.

Visualizations
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Caption: Proposed metabolic activation pathway of 4-Methoxy-3,5-dimethylaniline.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1357400?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Test Compound Administration

Tissue Collection
Single Cell Suspension
Embedding in Agarose

Cell Lysis

Electrophoresis

Staining and Visualization

Comet Analysis

Click to download full resolution via product page

Caption: General experimental workflow for the in vivo Comet Assay.

Conclusion
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The toxicological profile of 4-Methoxy-3,5-dimethylaniline HCI is not well-defined due to a
lack of specific studies. However, based on its chemical structure as a substituted aniline and
the available data on related compounds, several potential hazards can be anticipated. These
include acute toxicity with the risk of methemoglobinemia, genotoxicity through metabolic
activation to DNA-reactive intermediates, and a potential for carcinogenicity. The limited
ecotoxicity data suggests it is harmful to aquatic life. Further experimental studies are
necessary to definitively characterize the toxicological properties of this compound and to
establish safe exposure limits. Researchers and drug development professionals should
handle this compound with appropriate caution, assuming the hazards associated with the
broader class of aromatic amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Toxicology of 4-Methoxy-3,5-
dimethylaniline HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357400#4-methoxy-3-5-dimethylaniline-hcl-
toxicology-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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